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Compound of Interest

Compound Name: Monomethyl maleate

Cat. No.: B041745

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of every chemical is paramount. This in-depth technical guide provides a
comprehensive overview of the safety data for monomethyl maleate, including its physical
and chemical properties, toxicological profile, and essential handling procedures.

Chemical and Physical Properties

Monomethyl maleate, also known as methyl hydrogen maleate, is an organic compound with
the chemical formula C5H604.[1] It is the monoester of maleic acid and methanol. The
following table summarizes its key physical and chemical properties.
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Property Value Source(s)

Molecular Weight 130.10 g/mol [2]

Colorless to light yellow/orange
Appearance o _ [1]
clear liquid or solid

Melting Point 93 °C (decomposes) [1]
Boiling Point 250.0 £ 23.0 °C (Predicted) [1]
Density 1.26 g/cm3 [1]

Soluble in water (estimated at
3.685e+04 mg/L @ 25 °C).

Solubility Soluble in organic solvents like  [3]
ethanol and ether, with limited

solubility in water.

CAS Number 3052-50-4 3]

EC Number 221-271-3 [4]

Toxicological Data and Hazard Identification

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for monomethyl maleate are not readily available in the public
domain, the primary hazards identified are skin and eye irritation.[5][6] An evaluation of short-
chain maleic acid esters by the Australian government suggests that monoesters are expected
to be corrosive to skin and cause serious eye damage based on data from analogous
substances like butyl hydrogen maleate and their shared physicochemical properties.[5]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The following table outlines the GHS
classification for monomethyl maleate based on aggregated data from multiple sources.[2]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Experimental Protocols

The GHS classifications for skin and eye irritation are typically determined through
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). While specific study reports for
monomethyl maleate are not publicly available, the following sections describe the general
methodologies employed in such assessments.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.[7]

Methodology:
« Animal Model: The albino rabbit is the preferred species for this test.

o Test Substance Application: A small area of the animal's skin (approximately 6 cm?) is clipped
free of fur. 0.5 mL of the liquid test substance is applied to a gauze patch, which is then
secured to the prepared skin area with a semi-occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours after removal).

e Scoring: The severity of the skin reactions is scored according to a standardized grading
system.
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o Classification: The substance is classified as an irritant if the observed effects meet specific
criteria outlined in the GHS.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline provides a method for determining the potential of a substance to cause eye
irritation or damage.[8]

Methodology:
¢ Animal Model: The albino rabbit is the recommended animal model.

o Test Substance Instillation: A single dose of the test substance (typically 0.1 mL for liquids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

e Observation: The eyes are examined for signs of corneal opacity, iris lesions, and
conjunctival redness and swelling at specific time points (e.g., 1, 24, 48, and 72 hours after
instillation).

e Scoring: The observed ocular lesions are scored using a standardized system.

o Classification: The substance is classified based on the severity and reversibility of the
observed eye damage according to GHS criteria.

First Aid Measures

In the event of exposure to monomethyl maleate, the following first aid procedures should be
followed promptly.
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Exposure Route First Aid Action
) Rinse mouth with Water.\
Ingestion Do NOT induce vomitingJ

Rinse cautiously with water for several minutes. )

: Attention
Eye Contact Remove contact lenses, if present and easy to do

!

Seek immediate medical attention.

Remove contaminated clothing. \
Wash skin with soap and plenty of Waterj

.- > [ Move to fresh air. \
If breathing is difficult, give oxygenJ

Skin Contact

]

Click to download full resolution via product page
Caption: First aid procedures for different exposure routes.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure to
monomethyl maleate.

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat or other protective clothing.
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e Hygiene: Wash hands thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

\ 4 A \ 4
(Evacuate unnecessary personneD (Ensure adequate ventilation) (Wear appropriate Personal Protective Equipment (PPE))

Y

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Y

(Collect the absorbed material into a suitable container)

Y
(Clean the spill area with soap and water)

Y
[Dispose of waste in accordance with local, state,j

and federal regulations

Click to download full resolution via product page

Caption: Workflow for responding to a monomethyl maleate spill.

Disposal Considerations
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Dispose of monomethyl maleate and any contaminated materials in accordance with all
applicable local, state, and federal regulations. Do not allow the chemical to enter drains or
waterways.

Conclusion

Monomethyl maleate is a chemical that requires careful handling due to its potential to cause
skin and eye irritation. While comprehensive toxicological data is limited, the available
information indicates that appropriate personal protective equipment and engineering controls
should be used to minimize exposure. By adhering to the safety guidelines outlined in this
document, researchers can work with monomethyl maleate in a safe and responsible manner.

Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or professional safety opinion. It is the responsibility of the user to ensure that all safety
precautions are followed in accordance with the specific guidelines and regulations of their
institution and jurisdiction. Always consult the most up-to-date Safety Data Sheet (SDS) from
the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Monomethyl Maleate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041745#monomethyl-maleate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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